Cas no 1219798-66-9 (n-Pentyl 4-Hydroxybenzoate-2,3,5,6-d4)

• Product Name: n-Pentyl 4-Hydroxybenzoate-2,3,5,6-d4
• CAS No: 1219798-66-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1058257
• Update Time: 2025-08-03

n-Pentyl 4-Hydroxybenzoate-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• n-Pentyl 4-hydroxybenzoate-2,3,5,6-d4
• n-Pentyl 4-hydroxybenzoate-2,3,5,6-d4100µg
• N‐PENTYL 4‐HYDROXYBENZOATE‐2,3,5,6‐D4
• n-Pentyl 4-Hydroxybenzoate-2,3,5,6-d4

• Inchi： 1S/C12H16O3/c1-2-3-4-9-15-12(14)10-5-7-11(13)8-6-10/h5-8,13H,2-4,9H2,1H3
• InChI Key： ZNSSPLQZSUWFJT-UHFFFAOYSA-N
• SMILES： C(C1C([H])=C([H])C(O)=C([H])C=1[H])(=O)OCCCCC

Additional information on n-Pentyl 4-Hydroxybenzoate-2,3,5,6-d4

N-Pentyl 4-Hydroxybenzoate-2,3,5,6-d4: A Comprehensive Overview

The compound with CAS No. 1219798-66-9, commonly referred to as n-Pentyl 4-Hydroxybenzoate-2,3,5,6-d4, is a highly specialized chemical entity that has garnered significant attention in both academic and industrial research. This compound is a derivative of hydroxybenzoic acid, with a unique deuterated structure at positions 2, 3, 5, and 6 of the aromatic ring. The presence of the n-pentyl group further enhances its chemical properties, making it a valuable compound in various applications.

n-Pentyl 4-Hydroxybenzoate-2,3,5,6-d4 is synthesized through a combination of deuterium labeling techniques and esterification processes. The deuterium substitution at specific positions on the aromatic ring not only modifies the compound's physical properties but also imparts unique spectroscopic characteristics. This makes it an ideal candidate for use in nuclear magnetic resonance (NMR) studies, where deuterium labeling is often employed to simplify spectra and improve resolution.

Recent advancements in the field of deuterated compounds have highlighted the importance of n-Pentyl 4-Hydroxybenzoate-2,3,5,6-d4 in drug discovery and development. Researchers have explored its potential as a precursor for bioisosteric replacements in medicinal chemistry. The compound's ability to mimic the pharmacokinetic profiles of its non-deuterated counterparts while providing enhanced stability has made it a valuable tool in preclinical studies.

In addition to its role in pharmaceutical research, n-Pentyl 4-Hydroxybenzoate-2,3,5,6-d4 has found applications in materials science and analytical chemistry. Its deuterated structure allows for precise measurements in mass spectrometry (MS) and infrared spectroscopy (IR), enabling researchers to study molecular interactions and degradation pathways with unprecedented accuracy.

The synthesis of n-Pentyl 4-Hydroxybenzoate-2,3,5,6-d4 involves a multi-step process that begins with the preparation of the hydroxybenzoic acid derivative. The subsequent deuteration step is carried out under controlled conditions to ensure high yields and purity. The final esterification step introduces the n-pentyl group, completing the synthesis of this complex molecule.

From an environmental standpoint, n-Pentyl 4-Hydroxybenzoate-2,3,5,6-d4 exhibits favorable biodegradation properties. Studies have shown that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. This makes it a sustainable choice for industries seeking eco-friendly chemical solutions.

Looking ahead, the demand for n-Pentyl 4-Hydroxybenzoate-2,3,d8 is expected to grow as researchers continue to uncover its potential in advanced materials and therapeutic agents. Its unique combination of deuterium labeling and functional group diversity positions it as a key player in the development of next-generation chemical products.